Cas no 38378-77-7 (1,8-Anthracenedicarboxylic acid)
38378-77-7 structure
Product Name:1,8-Anthracenedicarboxylic acid
CAS No:38378-77-7
MF:C16H10O4
MW:266.248204708099
CID:1489648
PubChem ID:13659966
Update Time:2025-04-21
1,8-Anthracenedicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,8-Anthracenedicarboxylic acid
- anthracene-1,8-dicarboxylic acid
- Anthracen-1,8-dicarbonsaeure
- Anthracen-dicarbonsaeure-(1,8)
- 38378-77-7
- DTXSID20546036
- SCHEMBL71261
- 4,5-anthracenedicarboxylic
-
- Inchi: 1S/C16H10O4/c17-15(18)11-5-1-3-9-7-10-4-2-6-12(16(19)20)14(10)8-13(9)11/h1-8H,(H,17,18)(H,19,20)
- InChI Key: HVDGDWCHFUHZMF-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=CC3C=CC=C(C(=O)O)C=3C=C21)=O
Computed Properties
- Exact Mass: 266.05800
- Monoisotopic Mass: 266.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.60000
- LogP: 3.38940
1,8-Anthracenedicarboxylic acid Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
38378-77-7 (1,8-Anthracenedicarboxylic acid) Related Products
- 86-55-5(1-Naphthoic acid)
- 40452-20-8(2-Phenanthrenecarboxylicacid)
- 1141-38-4(naphthalene-2,6-dicarboxylic acid)
- 128-97-2(Naphthalene-1,4,5,8-tetracarboxylic acid)
- 605-70-9(1,4-Naphthalenedicarboxylic acid)
- 2089-89-6(2,7-NDC)
- 7470-14-6(3-Phenanthrenecarboxylic acid)
- 723-62-6(9-Anthracenecarboxylic Acid)
- 93-09-4(naphthalene-2-carboxylic acid)
- 19694-02-1(1-Pyrenecarboxylic acid)
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